N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethylbenzamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C24H23FN2O3S/c1-16-12-17(2)14-19(13-16)24(28)26-21-7-10-23-18(15-21)4-3-11-27(23)31(29,30)22-8-5-20(25)6-9-22/h5-10,12-15H,3-4,11H2,1-2H3,(H,26,28)
• InChI Key: SVXAUJQSMMRXAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=C(C=C4)F)C
• Molecular Formula: C24H23FN2O3S
• Molecular Weight: 438.5 g/mol

Description

The compound “N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethylbenzamide” is a complex organic molecule. It contains a tetrahydroquinoline group, which is a type of nitrogen-containing heterocyclic compound. It also has a fluorobenzenesulfonyl group and a dimethylbenzamide group attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydroquinoline ring, the introduction of the fluorobenzenesulfonyl group, and the attachment of the dimethylbenzamide group. The exact synthesis process would depend on the specific reactions used and the order in which the groups are introduced.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrahydroquinoline ring, the fluorobenzenesulfonyl group, and the dimethylbenzamide group would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. For example, the fluorobenzenesulfonyl group might be susceptible to nucleophilic substitution reactions, while the amide group in the dimethylbenzamide portion could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the fluorine atom might increase its stability and affect its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. For example, if it’s a drug, it might have side effects or toxicities that need to be considered.

Future Directions

The future research directions for this compound would depend on its current uses and potential applications. For example, if it’s a drug, future research might focus on improving its efficacy, reducing its side effects, or finding new therapeutic uses.